1-(1-Bromo-4-methylpentyl)-4-(trifluoromethyl)benzene

• Molecular Formula: C13H16BrF3
• Molecular Weight: 309.16 g/mol
• IUPAC Name: 1-(1-bromo-4-methylpentyl)-4-(trifluoromethyl)benzene
• InChI: InChI=1S/C13H16BrF3/c1-9(2)3-8-12(14)10-4-6-11(7-5-10)13(15,16)17/h4-7,9,12H,3,8H2,1-2H3
• InChI Key: ZINVTAHBDJIRLP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCC(C1=CC=C(C=C1)C(F)(F)F)Br

Description

1-(1-Bromo-4-methylpentyl)-4-(trifluoromethyl)benzene is a brominated aromatic compound featuring a trifluoromethyl (-CF₃) group at the para position and a branched bromoalkyl chain (1-bromo-4-methylpentyl) at the benzylic position. The trifluoromethyl group enhances electron-withdrawing effects, influencing both electronic and steric properties, while the bromoalkyl chain serves as a reactive handle for cross-coupling or substitution reactions .

Biological Activity

1-(1-Bromo-4-methylpentyl)-4-(trifluoromethyl)benzene, identified by CAS number 936550-70-8, is an organic compound with significant biological activity due to its unique structural features. This compound contains a benzene ring substituted with both a bromo group and a trifluoromethyl group, which contribute to its chemical reactivity and potential applications in various fields, including pharmaceuticals and agrochemicals.

• Molecular Formula: C12H14BrF3
• Molar Mass: Approximately 309.165 g/mol
• Structural Characteristics: The presence of the bromo and trifluoromethyl groups enhances its lipophilicity and biological interactions, making it a subject of interest in medicinal chemistry.

Synthesis Methods

The synthesis of 1-(1-Bromo-4-methylpentyl)-4-(trifluoromethyl)benzene can be achieved through various methods, including:

• Electrophilic Aromatic Substitution: Utilizing bromine and trifluoromethylating agents on a suitable precursor.
• Cross-Coupling Reactions: Employing palladium-catalyzed methods to introduce the bromo and trifluoromethyl groups onto the aromatic system.

Interaction Studies

Research into the biological activity of this compound focuses on its interactions within biological systems. Key areas include:

• Anticancer Activity: Preliminary studies indicate that compounds with similar structures exhibit antiproliferative effects against various cancer cell lines. For instance, studies on related trifluoromethylated compounds have shown promising results in inhibiting cell growth in pancreatic cancer models .
• Toxicity Assessment: Toxicological evaluations suggest that compounds containing bromine and trifluoromethyl groups may exhibit varying degrees of toxicity. For example, similar compounds have been associated with liver and kidney damage at high doses, as well as potential carcinogenic effects observed in animal studies .

Case Studies

• Antiproliferative Activity:
  • A study investigating the antiproliferative effects of related compounds demonstrated IC50 values in the low micromolar range against pancreatic cancer cell lines, indicating significant potential for further development as anticancer agents .
• Toxicological Profiles:
  • Toxicity studies have shown that exposure to certain brominated compounds can lead to acute symptoms such as tremors and weight loss in animal models. The median lethal dose (LD50) for structurally similar compounds has been reported around 2,700 mg/kg .

Comparative Analysis of Biological Activity

Compound	IC50 (µM)	LD50 (mg/kg)	Observed Effects
1-(1-Bromo-4-methylpentyl)-4-(trifluoromethyl)benzene	TBD	TBD	TBD
Related Trifluoromethyl Compound	0.051	2,700	Antiproliferative against cancer cells
1-Bromo-4-fluorobenzene	TBD	2,700	Neurotoxic effects observed

Scientific Research Applications

Scientific Research Applications

• Biological Interaction Studies : Research has focused on understanding how this compound interacts within biological systems. The presence of both bromine and trifluoromethyl groups can influence its reactivity and biological activity, making it a candidate for studies related to drug design and development.
• Material Science : The compound's unique properties may allow it to be used in developing new materials, particularly in the field of polymers where fluorinated compounds are sought for their stability and resistance to solvents.
• Pharmaceutical Development : Given the structural characteristics of 1-(1-Bromo-4-methylpentyl)-4-(trifluoromethyl)benzene, it is being investigated for potential applications in pharmaceuticals, particularly as a precursor for synthesizing biologically active compounds or as an intermediate in drug synthesis.

Case Studies

Several studies have highlighted the potential applications of this compound:

• Anticancer Activity : Preliminary studies suggest that derivatives of this compound exhibit cytotoxic effects on various cancer cell lines, indicating potential as an anticancer agent.
• Enzyme Inhibition Studies : Research has indicated that compounds with similar structures can inhibit specific enzymes involved in metabolic pathways, which could lead to therapeutic applications in treating metabolic disorders.

Comparison with Similar Compounds

1-(2-Bromoethyl)-4-(trifluoromethyl)benzene

• Structure : Bromoethyl (-CH₂CH₂Br) and -CF₃ groups.
• Synthesis: Used in alkylation reactions with amines or phenols (e.g., reactions with 4-aminophenol yielded 53% product in acetonitrile with K₂CO₃ and KI) .
• Applications : Intermediate for pharmaceuticals (e.g., urea derivatives targeting heme-regulated inhibitors) .
• Key Data : Molecular weight = 253.06 g/mol; storage requires dark, dry conditions .

1-(2-Chloro-2-methylpropyl)-4-(trifluoromethyl)benzene (3f)

• Structure : Chlorinated tertiary alkyl chain (-C(CH₃)₂Cl) and -CF₃.
• Synthesis : Prepared via B(C₆F₅)₃-catalyzed hydrochlorination of alkenes (92% yield) .
• Reactivity : Chloro substituents are less reactive than bromo in SN2 reactions but offer stability for storage.

1-(Phenylethynyl)-4-(trifluoromethyl)benzene (3ma)

• Structure : Phenylethynyl (-C≡CPh) and -CF₃.
• Synthesis : Palladium-catalyzed decarboxylative coupling (40% yield) .
• Applications : Building block for conjugated materials due to alkyne rigidity.

1-(Hex-1-ynyl)-4-(trifluoromethyl)benzene

• Structure : Linear alkyne (-C≡C-C₄H₉) and -CF₃.
• Reactivity : Used in Au-catalyzed isomerization to diketones, highlighting alkyne versatility .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Boiling Point (°C)	Density (g/cm³)	Hazard Profile
1-(2-Bromoethyl)-4-(trifluoromethyl)benzene	253.06	Not reported	Not reported	H302 (oral toxicity)
1-[(4-Bromophenyl)(chloro)methyl]-4-fluorobenzene	299.57	357.5 (predicted)	1.487 (predicted)	Irritant
1-(Difluoromethyl)-4-(trifluoromethyl)benzene	196.12	Not reported	Not reported	IRRITANT

Key Observations :

• Brominated analogs exhibit higher molecular weights compared to fluorinated derivatives.
• Chlorinated compounds (e.g., 3f) show higher predicted boiling points due to increased polarity .